Cas no 32577-97-2 (3-(chloromethyl)-N,N-dimethyl-1,2,4-Thiadiazol-5-amine)

• Product Name: 3-(chloromethyl)-N,N-dimethyl-1,2,4-Thiadiazol-5-amine
• CAS No: 32577-97-2
• MF: C₅H₈ClN₃S
• MW: 177.655117988586
• CID: 2105744
• PubChem ID: 18984635
• Update Time: 2025-10-30

3-(chloromethyl)-N,N-dimethyl-1,2,4-Thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-N,N-dimethyl-1,2,4-Thiadiazol-5-amine
• UUINIJPFNXSOQK-UHFFFAOYSA-N
• SCHEMBL5278685
• AKOS026727936
• CS-0230970
• 32577-97-2
• 5-Dimethylamino-3-(chloromethyl)-1,2,4-thiadiazole
• DA-06880
• 5-(N,N-Dimethylamino)-3-(chloromethyl)-1,2,4-thiadiazole
• HBA57797
• EN300-106398

• Inchi： 1S/C5H8ClN3S/c1-9(2)5-7-4(3-6)8-10-5/h3H2,1-2H3
• InChI Key： UUINIJPFNXSOQK-UHFFFAOYSA-N
• SMILES： ClCC1=NSC(=N1)N(C)C

Computed Properties

• Exact Mass: 177.0127461Da
• Monoisotopic Mass: 177.0127461Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.3Ų

Additional information on 3-(chloromethyl)-N,N-dimethyl-1,2,4-Thiadiazol-5-amine

3-(Chloromethyl)-N,N-Dimethyl-1,2,4-Thiadiazol-5-Amine: A Comprehensive Overview

3-(Chloromethyl)-N,N-dimethyl-1,2,4-thiadiazol-5-amine (CAS No. 32577-97-2) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structural features, including a chloromethyl group and a thiadiazole ring, which contribute to its chemical reactivity and biological activity. In this article, we will delve into the properties, synthesis, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. This ring structure is known for its stability and reactivity, making it a valuable building block in organic synthesis. The presence of the chloromethyl group in 3-(chloromethyl)-N,N-dimethyl-1,2,4-thiadiazol-5-amine adds further versatility to the molecule, as it can undergo various chemical transformations such as nucleophilic substitution reactions. The dimethylamine substituent on the thiadiazole ring enhances the basicity and lipophilicity of the compound, which are important factors in its biological activity.

Recent studies have highlighted the potential of 3-(chloromethyl)-N,N-dimethyl-1,2,4-thiadiazol-5-amine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds containing the thiadiazole scaffold exhibit significant antifungal and antibacterial properties. The chloromethyl group has been found to enhance these activities by facilitating interactions with biological targets such as enzymes and receptors. Additionally, the dimethylamine substituent contributes to the overall pharmacokinetic profile of the molecule, improving its bioavailability and reducing toxicity.

In the realm of drug discovery, 3-(chloromethyl)-N,N-dimethyl-1,2,4-thiadiazol-5-amine has been explored as a lead compound for developing new therapeutic agents. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promising activity against multidrug-resistant bacteria. The researchers synthesized a series of analogs by modifying the chloromethyl group and found that certain substitutions significantly enhanced the antibacterial potency while maintaining low cytotoxicity. These findings underscore the potential of 3-(chloromethyl)-N,N-dimethyl-1,2,4-thiadiazol-5-amine as a scaffold for designing novel antibiotics.

The synthesis of 3-(chloromethyl)-N,N-dimethyl-1,2,4-thiadiazol-5-amine typically involves multistep reactions starting from readily available precursors. One common approach is to react 1,2-diaminothiophene with formaldehyde and dimethylamine to form an intermediate imine derivative. This intermediate is then cyclized using an appropriate reagent to form the thiadiazole ring. Finally, the introduction of the chloromethyl group can be achieved through electrophilic substitution or other methods such as chlorination with thionyl chloride. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production.

In addition to its biological applications, 3-(chloromethyl)-N,N-dimethyl-1,2,4-thiadiazol-5-amine has also been investigated for its use in materials science. Research published in Materials Chemistry Frontiers demonstrated that compounds containing the thiadiazole ring can be used as building blocks for constructing functional materials with unique electronic and optical properties. The presence of the chloromethyl group allows for further functionalization through post-synthetic modifications, opening up new possibilities for applications in areas such as sensors and photovoltaics.

The environmental impact of compounds like 3-(chloromethyl)-N,N-dimethyl-1,2,4-thiadiazol-5-amine is an important consideration in their development and use. Studies have shown that proper handling and disposal practices can minimize any potential environmental risks associated with these chemicals. Additionally, efforts are being made to develop greener synthetic methods that reduce waste and energy consumption during production.

In conclusion, 3-(chloromethyl)-N,N-dimethyl-1,2,4-thiadiazol-5-amine (CAS No. 32577-97-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive candidate for drug discovery and materials science research. By continuing to explore its properties and optimize its synthesis methods, researchers can unlock new opportunities for innovation and advancement in these fields.